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Compound of Interest

Compound Name: 2-Bromo-4-iodophenol

Cat. No.: B155161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the melting and boiling points of 2-Bromo-
4-iodophenol, a halogenated phenol of interest in synthetic and medicinal chemistry. This

document compiles available data on its physical properties and outlines general experimental

protocols for their determination. Additionally, a plausible synthetic workflow is presented

visually to aid in its chemical preparation.

Core Physicochemical Data
The following table summarizes the key physical properties of 2-Bromo-4-iodophenol. It is
important to note that while the melting point has been experimentally determined, the boiling

point is a predicted value.
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Property Value Data Type

Melting Point 48-51 °C Experimental

Boiling Point 280.0 ± 30.0 °C Predicted

Molecular Formula C₆H₄BrIO -

Molecular Weight 298.90 g/mol -

Appearance Beige solid (Predicted) -

pKa 7.82 ± 0.18 Predicted

Density 2.369 ± 0.06 g/cm³ Predicted

Experimental Protocols for Physical Property
Determination
While specific experimental procedures for determining the melting and boiling points of 2-
Bromo-4-iodophenol are not extensively detailed in the literature, standard organic chemistry

methodologies are applicable. The following are detailed, generalized protocols for such

determinations.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The following

protocol is a standard method using a capillary melting point apparatus.

Materials:

2-Bromo-4-iodophenol sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., DigiMelt or similar)

Mortar and pestle
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Procedure:

Sample Preparation: A small amount of the 2-Bromo-4-iodophenol sample is finely ground

using a mortar and pestle to ensure uniform heat distribution.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered

sample, forcing a small amount of the solid into the tube. The tube is then inverted and

tapped gently to pack the solid into the sealed end. The sample height should be

approximately 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Rapid Heating (Optional): A preliminary measurement can be performed by heating the

sample rapidly to get an approximate melting range.

Accurate Measurement: For an accurate determination, the apparatus is heated to a

temperature about 10-15 °C below the expected melting point. The heating rate is then

slowed to 1-2 °C per minute.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has melted is

recorded as the end of the range.

Determination of Boiling Point (Predicted)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor. As the boiling point for 2-Bromo-4-
iodophenol is a predicted value, the following outlines a general micro boiling point

determination method (Thiele tube method) suitable for small sample quantities.

Materials:

2-Bromo-4-iodophenol sample

Small test tube

Capillary tube (sealed at one end)
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Thermometer

Thiele tube

Heat-stable mineral oil

Bunsen burner or heating mantle

Procedure:

Sample Preparation: A small amount of 2-Bromo-4-iodophenol (enough to fill a small test

tube to a depth of about 1-2 cm) is placed in the test tube.

Capillary Inversion: A capillary tube is placed, sealed end up, into the test tube containing the

sample.

Apparatus Assembly: The test tube is attached to a thermometer with a rubber band or wire,

ensuring the sample is level with the thermometer bulb. This assembly is then clamped and

immersed in the mineral oil within the Thiele tube.

Heating: The side arm of the Thiele tube is gently heated. The circulating oil ensures uniform

temperature distribution.

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles. The heating is continued until a continuous and rapid stream of

bubbles emerges from the capillary tube.

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to

cool. The boiling point is the temperature at which the stream of bubbles stops and the liquid

just begins to enter the capillary tube.

Logical Workflow: Plausible Synthesis of 2-Bromo-
4-iodophenol
There is a lack of a specific, published experimental protocol for the synthesis of 2-Bromo-4-
iodophenol. However, a plausible synthetic route can be proposed based on standard

electrophilic aromatic substitution reactions on a phenol starting material. The hydroxyl group of
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a phenol is a strong activating group, directing incoming electrophiles to the ortho and para

positions. A logical approach would involve the sequential halogenation of a suitable starting

material. One possible route could start with the bromination of p-iodophenol.

p-Iodophenol

Bromination
(e.g., Br2 in a suitable solvent)

 Electrophilic
 Aromatic

 Substitution

Aqueous Workup and Purification
(e.g., Extraction, Chromatography)

2-Bromo-4-iodophenol

Click to download full resolution via product page

Caption: Plausible synthetic workflow for 2-Bromo-4-iodophenol.

Disclaimer: No specific signaling pathways involving 2-Bromo-4-iodophenol have been

identified in the reviewed literature. While bromophenols as a class are known to exhibit

various biological activities, the specific molecular targets and pathways for this particular

compound remain an area for future investigation.

To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
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[https://www.benchchem.com/product/b155161#melting-and-boiling-point-of-2-bromo-4-
iodophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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